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Compound of Interest

Compound Name: tert-Butyl 2-oxopentanoate
CAS No.: 88945-69-1
Cat. No.: B8707937
Get Quote
. J

CAS Registry Number: 88945-69-1 Formula:
Date: October 2025

Executive Summary

tert-Butyl 2-oxovalerate (also known as tert-butyl 2-oxopentanoate) represents a specialized
class of

-keto esters utilized primarily as high-value intermediates in the synthesis of heterocyclic
pharmacophores and metabolic tracers. Unlike its ethyl or methyl analogs, the tert-butyl moiety
provides significant steric shielding to the ester carbonyl, directing nucleophilic attack
exclusively toward the

-keto position. This unique steric profile makes it an indispensable tool for chemoselective
syntheses of quinoxalines, triazines, and

-amino acids where ester hydrolysis must be prevented during intermediate steps.

Molecular Architecture and Properties
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The molecule comprises a five-carbon valerate chain functionalized with a ketone at the C2
position and capped with a bulky tert-butyl ester. The proximity of the two carbonyl groups
creates a strong dipole and a highly electrophilic C2 center, while the tert-butyl group acts as a
"steric gatekeeper."

hysicochemical Profile[1]

Property Value Notes

IUPAC Name tert-butyl 2-oxopentanoate

Molecular Formula

Molecular Weight 172.22 g/mol

SMILES CCCC(=0)C(=0)0C(C)(C)C

Boiling Point ~85-90 °C at 10 mmHg Predicted based on homologs
Density glcm? Predicted

LogP 1.95 Moderate lipophilicity

H-Bond Acceptors 3

Structural Dynamics

The 1,2-dicarbonyl system forces the molecule into an s-trans conformation to minimize dipole-
dipole repulsion. The tert-butyl group exerts a +l (inductive) effect, slightly increasing the
electron density on the ester oxygen, but its primary contribution is steric.

Key Structural Feature - The "Warhead" Differentiation:

o C2 (Ketone): Highly electrophilic; unhindered. The primary site for nucleophilic attack (e.g.,
amines, hydrazines).

o C1 (Ester): Sterically crowded. Resistant to saponification under mild basic conditions,
allowing for orthogonal protection strategies.

Synthetic Methodologies
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While simple esterification of 2-oxovaleric acid is possible, it often suffers from self-aldol
polymerization due to the acidic conditions required. The most robust, self-validating method
for research-grade synthesis is the Grignard Addition to Oxalates.

Protocol: Nucleophilic Substitution on Di-tert-butyl
Oxalate

This method relies on the kinetic control of adding a Grignard reagent to an excess of oxalate
ester at low temperatures.

Reaction Scheme:

Experimental Workflow

Reagents:

o Di-tert-butyl oxalate (1.2 equiv)

e -Propylmagnesium bromide (1.0 equiv, 2.0 M in Et20)
o Tetrahydrofuran (THF), anhydrous[1][2]

Step-by-Step Methodology:

o System Preparation: Flame-dry a 500 mL 3-neck round-bottom flask equipped with a
magnetic stir bar, nitrogen inlet, and pressure-equalizing addition funnel.

e Solvent Charge: Add Di-tert-butyl oxalate (1.2 equiv) dissolved in anhydrous THF. Cool the
system to -78 °C using a dry ice/acetone bath.

o Causality: The low temperature is critical to prevent the "double addition” of the Grignard
reagent, which would yield the tertiary alcohol instead of the keto-ester.

o Controlled Addition: Add the

-Propylmagnesium bromide solution dropwise over 60 minutes.

o Self-Validating Check: The solution should remain clear or turn slightly yellow. A deep
brown or cloudy precipitate suggests moisture contamination or excessive temperature
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(decomposition).

e Kinetic Quench: Stir for an additional 30 minutes at -78 °C. Quench in situ with saturated
agueous

while still cold.

o Causality: Warming the reaction mixture before quenching allows the tetrahedral
intermediate to collapse and potentially react with remaining Grignard species.

o Workup: Extract with

(3x). Wash combined organics with brine, dry over
, and concentrate.

 Purification: Fractional distillation under reduced pressure.

Synthetic Pathway Visualization
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Figure 1: Kinetic control pathway for the synthesis of tert-butyl 2-oxovalerate via Grignard
addition.

Reactivity Profile and Applications

The utility of tert-butyl 2-oxovalerate lies in its ability to serve as a bifunctional electrophile.

Heterocycle Synthesis (The Quinoxaline Route)

Reaction with 1,2-diaminobenzene derivatives yields quinoxalinones. The tert-butyl group
allows this reaction to proceed without competing amide formation at the ester site, which is a
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common side reaction with methyl/ethyl esters.

Acid-Labile Deprotection

The tert-butyl ester is highly sensitive to Trifluoroacetic Acid (TFA) or HCl in dioxane. This
allows for the unmasking of the carboxylic acid to generate 2-oxovaleric acid (an

-keto acid) under non-hydrolytic conditions, preserving other base-sensitive functionalities in
the molecule.

Divergent Reactivity Diagram
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Figure 2: Divergent synthetic applications of tert-butyl 2-oxovalerate in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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